Cas no 193808-41-2 (D-Valine, N-([1,1'-biphenyl]-4-ylsulfonyl)-)

D-Valine, N-([1,1'-biphenyl]-4-ylsulfonyl)- structure
193808-41-2 structure
Product Name:D-Valine, N-([1,1'-biphenyl]-4-ylsulfonyl)-
CAS No:193808-41-2
MF:C17H19NO4S
MW:333.40206360817
CID:1386546
Update Time:2024-08-16

D-Valine, N-([1,1'-biphenyl]-4-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Valine, N-([1,1'-biphenyl]-4-ylsulfonyl)-
    • Inchi: 1S/C17H19NO4S/c1-12(2)16(17(19)20)18-23(21,22)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-12,16,18H,1-2H3,(H,19,20)/t16-/m1/s1
    • InChI Key: BGKNBDGHNBOSGD-MRXNPFEDSA-N
    • SMILES: C(O)(=O)[C@@H](C(C)C)NS(C1=CC=C(C2=CC=CC=C2)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 333.10357

Experimental Properties

  • Density: 1.250±0.06 g/cm3(Predicted)
  • Melting Point: 156-158 °C
  • Boiling Point: 525.8±60.0 °C(Predicted)
  • PSA: 83.47
  • pka: 3.40±0.10(Predicted)
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